5-Bromo-1-cyclopentyl-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-1-cyclopentyl-1H-1,2,4-triazole is a chemical compound with the CAS Number: 1823431-73-7 . It has a molecular weight of 216.08 . The compound is in liquid form and is stored at a temperature of 4°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H10BrN3/c8-7-9-5-10-11(7)6-3-1-2-4-6/h5-6H,1-4H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
This compound has a molecular weight of 216.08 . It is in liquid form and is stored at a temperature of 4°C .Scientific Research Applications
Antifungal Applications and Resistance
Triazole Therapy in Aspergillosis : Triazole compounds, including voriconazole and posaconazole, are established therapies for treating various forms of aspergillosis, such as invasive, allergic, and chronic pulmonary aspergillosis. The rising rates of triazole resistance highlight the ongoing need for novel compounds and formulations to manage these infections effectively. High-frequency triazole resistance found in nonculturable Aspergillus fumigatus from the lungs of patients with chronic fungal disease underscores the challenge and the necessity for ongoing research and development in this area (Denning et al., 2011).
Pharmacokinetics and Drug Interactions
Pharmacokinetics of Novel Antifungal Agents : The study of novel antifungal triazole agents, like PC945, formulated for nebulized delivery to treat lung Aspergillus infections, provides insights into the safety, pharmacokinetics, and potential for drug-drug interactions of these compounds. This is crucial for understanding how novel triazoles, potentially including 5-Bromo-1-cyclopentyl-1H-1,2,4-triazole, could be optimized for therapeutic use while minimizing adverse effects and interactions (Cass et al., 2020).
Clinical Efficacy in Fungal Infections
Efficacy Against Fungal Infections : The efficacy of triazoles in managing fungal infections, such as allergic bronchopulmonary aspergillosis (ABPA) in patients with cystic fibrosis, has been studied, with findings suggesting certain triazoles can significantly reduce serological response to Aspergillus. These studies contribute to understanding how triazole compounds, by extension potentially including this compound, could be tailored for specific fungal infections to improve patient outcomes (Periselneris et al., 2019).
properties
IUPAC Name |
5-bromo-1-cyclopentyl-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrN3/c8-7-9-5-10-11(7)6-3-1-2-4-6/h5-6H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUBYHDJSWIUQLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=NC=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.